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Cat. No.: B13736657 Get Quote

For Researchers, Scientists, and Agrochemical Professionals

Abstract
Bromocyclen, also known by trade names such as Alugan and Bromodan, is a synthetic

organochlorine compound belonging to the cyclodiene group of insecticides.[1] Its chemical

name is 5-(bromomethyl)-1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene.[2] Historically used to

control ectoparasites on domestic animals, its use has largely become obsolete due to

environmental persistence and toxicity concerns.[1][3] This technical guide provides a

comprehensive overview of the synthesis, chemical properties, and mechanism of action of

Bromocyclen, intended for a scientific audience.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Bromocyclen.

Identifier Value

CAS Number 1715-40-8[4]

Molecular Formula C₈H₅BrCl₆[4]

Molecular Weight 393.75 g/mol [4]

IUPAC Name
5-(bromomethyl)-1,2,3,4,7,7-

hexachlorobicyclo[2.2.1]hept-2-ene[5]
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Property Value

Boiling Point (Predicted) 372.8±37.0 °C[1]

Density (Predicted) 1.95±0.1 g/cm³[1]

Purity ≥97%[4]

Toxicological Data Value

Oral LD50 (rat) 12500 mg/kg[1]

Synthesis
The industrial synthesis of Bromocyclen is a multi-step process. While detailed proprietary

protocols are not publicly available, the general synthetic route involves the Diels-Alder

reaction of hexachlorocyclopentadiene with allyl bromide. This is a common method for

creating the bicycloheptene core structure of cyclodiene insecticides.

Experimental Protocol: General Synthesis of Cyclodiene
Insecticides
The following is a generalized protocol for the synthesis of a cyclodiene insecticide, which

illustrates the likely steps in Bromocyclen production.

Reaction Setup: A high-pressure reaction vessel is charged with hexachlorocyclopentadiene

and allyl bromide in a suitable solvent.

Diels-Alder Reaction: The mixture is heated under pressure to facilitate the [4+2]

cycloaddition reaction. The temperature and pressure are critical parameters to control the

reaction rate and yield.

Work-up: After the reaction is complete, the vessel is cooled, and the pressure is released.

The solvent is removed under reduced pressure.

Purification: The crude product is then purified, typically by fractional distillation or

recrystallization, to yield the final Bromocyclen product.
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Quality Control: The purity of the final product is assessed using analytical techniques such

as gas chromatography (GC) and mass spectrometry (MS).

Industrial Synthesis of Bromocyclen
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A simplified workflow for the industrial synthesis of Bromocyclen.
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Mechanism of Action
Bromocyclen, like other cyclodiene insecticides, is a neurotoxin. Its primary target is the central

nervous system of insects.[6] The mechanism of action involves the non-competitive

antagonism of the gamma-aminobutyric acid (GABA) receptor.[7][8]

GABA is the primary inhibitory neurotransmitter in the insect central nervous system. When

GABA binds to its receptor (GABA-A), it opens a chloride ion channel, leading to

hyperpolarization of the neuron and inhibition of nerve impulses.[9][10]

Bromocyclen binds to a site within the chloride channel of the GABA-A receptor, effectively

blocking it.[7] This prevents the influx of chloride ions, even when GABA is bound to the

receptor. The result is a loss of inhibition, leading to hyperexcitation of the central nervous

system, convulsions, and ultimately, the death of the insect.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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